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Compound of Interest

Compound Name: 4-chloro-3-methyl-1H-pyrazole

Cat. No.: B3417579 Get Quote

The pyrazole nucleus is a cornerstone of heterocyclic chemistry, recognized as a "privileged

scaffold" in medicinal chemistry and agrochemicals.[1][2] Its derivatives exhibit a vast spectrum

of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antidiabetic

properties.[1][3] The strategic introduction of a halogen atom, such as chlorine, onto the

pyrazole ring can profoundly modulate a molecule's physicochemical properties, including its

lipophilicity, metabolic stability, and binding affinity to biological targets. This makes 4-chloro-3-
methyl-1H-pyrazole a highly valuable intermediate for the synthesis of complex

pharmaceuticals and other functional materials.

This guide provides an in-depth exploration of the fundamental synthetic pathways to 4-chloro-
3-methyl-1H-pyrazole, designed for researchers, chemists, and drug development

professionals. We will dissect the core synthetic strategy, which bifurcates into two primary

stages: the construction of the 3-methyl-1H-pyrazole backbone and its subsequent

regioselective chlorination at the C4 position.

Core Synthetic Strategy: A Two-Stage Approach
The most logical and widely applicable approach to synthesizing 4-chloro-3-methyl-1H-
pyrazole involves a sequential process. First, the pyrazole ring is constructed, and second, the

chlorine atom is introduced. This strategy allows for greater control over the final product's

substitution pattern.
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Stage 1: Pyrazole Core Synthesis

Stage 2: Regioselective Chlorination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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